molecular formula C10H17IO2 B8814145 8-(2-Iodoethyl)-1,4-dioxaspiro[4.5]decane CAS No. 1011296-64-2

8-(2-Iodoethyl)-1,4-dioxaspiro[4.5]decane

Cat. No.: B8814145
CAS No.: 1011296-64-2
M. Wt: 296.14 g/mol
InChI Key: WRQHDKKNPUWGOD-UHFFFAOYSA-N
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Description

8-(2-Iodoethyl)-1,4-dioxaspiro[4.5]decane is a useful research compound. Its molecular formula is C10H17IO2 and its molecular weight is 296.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

1011296-64-2

Molecular Formula

C10H17IO2

Molecular Weight

296.14 g/mol

IUPAC Name

8-(2-iodoethyl)-1,4-dioxaspiro[4.5]decane

InChI

InChI=1S/C10H17IO2/c11-6-3-9-1-4-10(5-2-9)12-7-8-13-10/h9H,1-8H2

InChI Key

WRQHDKKNPUWGOD-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCC1CCI)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Fourth Step: 150.0 g of the compound (13), 274.3 g of triphenylphosphine (Ph3P), 71.3 g of imidazole and 900 mL of toluene were added to a reactor under nitrogen atmosphere, and stirred at 3° C. 255.5 g of iodine was added thereto by dividing into 10 portions at a temperature range of from 3 to 10° C., followed by further stirring at 0° C. for 3 hours. After confirming that the reaction had been completed by GC analysis, a yellow solid thus deposited was filtered off. The filtrate was concentrated, and 400 mL of heptane was added to the resulting residue, followed by filtering off a pale yellow solid thus deposited. The filtrate was concentrated, and the resulting residue was purified by silica gel column chromatography using toluene as eluent, and the solvent was removed by distillation under reduced pressure to obtain 223.9 g of 8-(2-iodoethyl)-1,4-dioxaspiro[4,5]decane (14) as a colorless transparent liquid.
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
274.3 g
Type
reactant
Reaction Step One
Quantity
71.3 g
Type
reactant
Reaction Step One
Quantity
900 mL
Type
solvent
Reaction Step One
Quantity
255.5 g
Type
reactant
Reaction Step Two

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